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Cat. No.: B1146463 Get Quote

Introduction

Monooctyl phthalate (MOP) is a monoester metabolite of dioctyl phthalate (DOP), a widely

used plasticizer. Due to potential endocrine-disrupting effects and other health concerns

associated with phthalates, accurate and sensitive quantification of MOP in various matrices is

crucial for exposure assessment and toxicological studies. Isotope Dilution Mass Spectrometry

(IDMS) is a definitive analytical technique that provides the highest accuracy and precision for

quantification.[1] This application note describes a general method for the determination of

monooctyl phthalate in different sample matrices using Monooctyl Phthalate-d4 (MOP-d4) as

an internal standard.

Monooctyl Phthalate-d4 is a deuterated form of MOP and serves as an ideal internal standard

because it has nearly identical chemical and physical properties to the native analyte.[2] This

ensures that it behaves similarly during sample preparation, extraction, and chromatographic

analysis, effectively compensating for matrix effects and variations in instrument response.

Principle of Isotope Dilution Analysis
Isotope dilution analysis involves adding a known amount of an isotopically labeled standard (in

this case, MOP-d4) to a sample containing the analyte of interest (MOP). The labeled standard

and the native analyte are then extracted and analyzed together, typically by Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS). By measuring the ratio of the
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signal from the native analyte to the labeled internal standard, the concentration of the native

analyte in the original sample can be accurately calculated. This method minimizes errors

arising from sample loss during preparation and instrumental drift.

Applications
This method is applicable to a wide range of sample matrices, including:

Environmental Samples: Water, soil, and sediment.

Biological Matrices: Urine, serum, plasma, and tissue homogenates.[3][4][5]

Consumer Products: Plastics, textiles, and personal care products.[6][7]

Food and Beverages: Drinks, packaged foods, and food contact materials.[8][9]

Quantitative Data Summary
While specific validation data for the analysis of monooctyl phthalate using MOP-d4 is not

readily available in the public domain, the following table summarizes typical performance

characteristics for the analysis of other phthalates using analogous isotope dilution LC-MS/MS

methods. These values provide an expected range of performance for the method described

herein.
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Parameter Matrix
Typical Value
Range

Reference Analytes

Limit of Detection

(LOD)
Water/Beverages 0.03 - 0.2 µg/L DIBP, BBP

Biological Fluids

6.9 ng/mL (plasma),

9.4 ng/g (tissue

homogenate)

Monobutyl Phthalate

(MBP)

Limit of Quantification

(LOQ)
Water/Beverages 0.10 - 0.24 µg/L DIBP, BBP

Biological Fluids

25 ng/mL (plasma), 50

ng/g (tissue

homogenate)

Monobutyl Phthalate

(MBP)

Linear Range Various 0.3 - 200 µg/L Various Phthalates

Recovery Various 71% - 115%

Various Phthalate

Metabolites,

Bisphenol A

Precision (%RSD) Various < 15%
Various Phthalates

and their Metabolites

Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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